Cas no 138580-55-9 (Phenol, 2,4-dimethyl-6-(5-phenyl-1H-pyrazol-3-yl)-)
138580-55-9 structure
Product Name:Phenol, 2,4-dimethyl-6-(5-phenyl-1H-pyrazol-3-yl)-
CAS No:138580-55-9
MF:C17H16N2O
MW:264.321743965149
CID:1254258
Update Time:2024-08-04
Phenol, 2,4-dimethyl-6-(5-phenyl-1H-pyrazol-3-yl)- Chemical and Physical Properties
Names and Identifiers
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- Phenol, 2,4-dimethyl-6-(5-phenyl-1H-pyrazol-3-yl)-
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- Inchi: 1S/C17H16N2O/c1-11-8-12(2)17(20)14(9-11)16-10-15(18-19-16)13-6-4-3-5-7-13/h3-10,20H,1-2H3,(H,18,19)
- InChI Key: BFTLXJVVXSSUGQ-UHFFFAOYSA-N
- SMILES: C1(O)=C(C2C=C(C3=CC=CC=C3)NN=2)C=C(C)C=C1C
Computed Properties
- Exact Mass: 264.12638
Experimental Properties
- Density: 1.187±0.06 g/cm3(Predicted)
- Boiling Point: 467.1±40.0 °C(Predicted)
- PSA: 48.91
- pka: 9.47±0.48(Predicted)
Phenol, 2,4-dimethyl-6-(5-phenyl-1H-pyrazol-3-yl)- Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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